Cas no 1798966-38-7 (3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide)

• Product Name: 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide
• CAS No: 1798966-38-7
• MF: C₁₉H₁₆N₂OS
• MW: 320.408143043518
• CID: 5374028
• Update Time: 2025-11-06

3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide

• Inchi： 1S/C19H16N2OS/c22-19(7-6-15-4-2-1-3-5-15)21-12-16-10-18(13-20-11-16)17-8-9-23-14-17/h1-11,13-14H,12H2,(H,21,22)
• InChI Key： FQCITVDJKNUFNB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(C2C=CSC=2)=CN=C1)(=O)C=CC1=CC=CC=C1

Experimental Properties

• Density: 1.225±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.8±50.0 °C(Predicted)
• pka: 14.03±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide

Introduction to 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide (CAS No. 1798966-38-7)

3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 1798966-38-7, this molecule represents a fusion of aromatic and heterocyclic systems, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The compound's structure incorporates a phenyl ring, a propenamide moiety, and a complex nitrogen-containing core, which together contribute to its distinctive chemical properties and reactivity.

The molecular framework of 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide is characterized by its dual aromatic and heterocyclic nature. The presence of a phenyl ring provides stability and hydrophobicity, while the pyridinyl and thienyl groups introduce nitrogen-rich heterocycles that are known to interact with biological targets in various ways. This combination of structural elements makes the compound an intriguing subject for studying its interactions with biological systems, particularly in the context of enzyme inhibition and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential pharmacophores within 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide that could be exploited for developing novel therapeutic agents. For instance, the pyridinyl moiety has been shown to exhibit strong binding interactions with certain enzymes and receptors, suggesting its potential role in modulating biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration.

The propenamide functional group in the molecule contributes to its versatility, allowing for further derivatization and modification to enhance its pharmacological properties. Propenamides are known for their ability to act as bioisosteres, replacing other functional groups while maintaining or improving biological activity. This feature makes 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide a valuable scaffold for medicinal chemists seeking to optimize lead compounds for clinical development.

In the realm of drug discovery, the integration of machine learning algorithms has revolutionized the process of identifying promising candidates from vast chemical libraries. These algorithms can analyze structural features, predict biological activity, and even suggest modifications to enhance efficacy. When applied to 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide, such tools have highlighted key regions within the molecule that could be targeted for further optimization. This approach not only accelerates the drug discovery pipeline but also ensures that compounds like this one are thoroughly vetted for their therapeutic potential before moving into preclinical studies.

Experimental validation of computational predictions is crucial for advancing a compound from academic interest to viable therapeutic option. In vitro assays have been employed to assess the interaction of 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide with various biological targets, including enzymes and receptors relevant to human health. Initial results have shown promising activity in modulating pathways associated with certain diseases, warranting further investigation into its potential as a lead compound.

The synthesis of complex molecules like 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide presents unique challenges due to their intricate structures. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the phenyl, pyridinyl, and thienyl groups, ensuring the correct connectivity and stereochemistry.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide are expected to play a significant role in addressing unmet medical needs. Their unique structural features offer opportunities for innovation in drug design, potentially leading to more effective and targeted treatments for a wide range of diseases.

The future directions for research on 3-Phenyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-2-propenamide include exploring its pharmacokinetic properties, conducting more extensive preclinical studies, and investigating its potential in combination therapies. By understanding how this compound interacts with biological systems at multiple levels—structural, functional, and mechanistic—scientists can harness its full potential as a therapeutic agent.